Cas no 21149-99-5 (ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate)

• Product Name: ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate
• CAS No: 21149-99-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD20662187
• CID: 5174135
• Update Time: 2025-06-09

ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-2-(1H-imidazol-4-yl)propanoate
• ethyl 2-(1H-imidazol-5-yl)-2-methylpropanoate
• 1H-Imidazole-5-acetic acid, alpha,alpha-dimethyl-, ethyl ester
• ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate
• Ethyl alpha,alpha-dimethyl-1H-imidazole-5-acetate
• 2-(1H-imidazol-4-yl)-2-methyl-propionic acid ethyl ester
• 1H-Imidazole-5-acetic acid, α,α-dimethyl-, ethyl ester

• MDL： MFCD20662187
• Inchi： 1S/C9H14N2O2/c1-4-13-8(12)9(2,3)7-5-10-6-11-7/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key： HVFILKSYPCMSEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C1=CN=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.2
• Topological Polar Surface Area: 55

Additional information on ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate

Ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate: A Comprehensive Overview

Ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate, with the CAS number No. 21149-99-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, often referred to as Ethyl 2-(imidazol-4-yl)propanoate, is a derivative of imidazole, a heterocyclic aromatic compound known for its stability and reactivity in various chemical reactions.

The structure of Ethyl 2-(imidazol-4-yl)propanoate consists of an imidazole ring substituted at the 4-position with a propanoate ester group. This substitution pattern imparts unique electronic properties to the molecule, making it highly suitable for applications in catalysis and organic synthesis. Recent studies have highlighted its role as an efficient catalyst in asymmetric synthesis, particularly in the formation of chiral centers in complex molecules.

One of the most notable advancements involving Ethyl 2-(imidazol-4-yl)propanoate is its application in the development of new materials for energy storage systems. Researchers have explored its use as a precursor in the synthesis of metal-free catalysts for electrochemical reactions, such as those involved in lithium-ion batteries and supercapacitors. These applications leverage the compound's ability to stabilize reactive intermediates during catalytic cycles, thereby enhancing the efficiency and longevity of energy storage devices.

Furthermore, Ethyl 2-(imidazol-4-yl)propanoate has been utilized in the design of novel pharmaceutical agents. Its ability to act as a bioisostere in drug design has been instrumental in creating compounds with improved pharmacokinetic profiles. Recent studies have demonstrated its potential as a scaffold for developing inhibitors targeting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In terms of synthesis, Ethyl 2-(imidazol-4-yl)propanoate can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

The chemical properties of Ethyl 2-(imidazol-4-yl)propanoate are also worth noting. Its solubility in organic solvents makes it ideal for use in solution-phase reactions, while its thermal stability allows for high-temperature applications without decomposition. These characteristics have made it a valuable tool in both academic research and industrial settings.

Looking ahead, the continued exploration of Ethyl 2-(imidazol-4-yllpropanoate) is expected to yield further innovations across multiple disciplines. Its role as a building block in advanced materials science and its potential in drug discovery underscore its importance as a key compound in modern chemistry.